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Compound of Interest

Compound Name:
Methyl 1-benzyl-4-oxopyrrolidine-

3-carboxylate

Cat. No.: B1283436 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and potential applications of Methyl 1-benzyl-4-oxopyrrolidine-3-carboxylate. This document

collates available data on its chemical characteristics and outlines plausible experimental

protocols for its synthesis and analysis.

Molecular Structure and Properties
Methyl 1-benzyl-4-oxopyrrolidine-3-carboxylate is a heterocyclic organic compound

featuring a pyrrolidine ring. Key structural characteristics include a benzyl group attached to the

nitrogen atom, a ketone group at the 4th position, and a methyl carboxylate group at the 3rd

position of the pyrrolidine ring. This compound is typically a pale yellow to colorless transparent

liquid and is utilized as a key intermediate in various organic synthesis pathways.[1]

Chemical and Physical Properties
A summary of the key quantitative data for Methyl 1-benzyl-4-oxopyrrolidine-3-carboxylate
is presented in Table 1.
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Property Value Reference

CAS Number 329956-53-8 [1]

Molecular Formula C₁₃H₁₅NO₃ [1]

Molecular Weight 233.26 g/mol [2]

IUPAC Name
methyl 1-benzyl-4-

oxopyrrolidine-3-carboxylate
[2]

Synonyms

4-Oxo-1-benzyl-3-

pyrrolidinecarboxylic acid

methyl ester

[2]

Appearance
Pale yellow to colorless

transparent liquid

Purity Typically ≥95% [2]

InChI

InChI=1S/C13H15NO3/c1-17-

13(16)11-8-14(9-12(11)15)7-

10-5-3-2-4-6-10/h2-6,11H,7-

9H2,1H3

[2]

SMILES
COC(=O)C1CN(CC1=O)CC2=

CC=CC=C2
[2]

Synthesis and Characterization
While specific, detailed synthesis protocols for Methyl 1-benzyl-4-oxopyrrolidine-3-
carboxylate are not extensively documented in publicly available literature, a plausible and

widely used method for the formation of the 4-oxopyrrolidine-3-carboxylate core is the

Dieckmann condensation.[3][4] This intramolecular cyclization of a diester in the presence of a

strong base is a standard method for creating cyclic β-keto esters.[3][4]

Proposed Synthesis Workflow
The synthesis of Methyl 1-benzyl-4-oxopyrrolidine-3-carboxylate can be envisioned through

a Dieckmann condensation pathway. The logical workflow for this synthesis is depicted below.
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Starting Materials

Reaction Steps

Final Product

N-benzylglycine methyl ester

Michael Addition

Methyl acrylate

Dieckmann Condensation
(Intramolecular Cyclization)

Diester Intermediate

Work-up and Purification

Crude Product

Methyl 1-benzyl-4-oxopyrrolidine-3-carboxylate

Purified Product
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Core Scaffold

Chemical Synthesis

Biological Evaluation

Lead Optimization

Methyl 1-benzyl-4-oxopyrrolidine-3-carboxylate

Generation of Derivative Library
(e.g., via ketone or ester modification)

High-Throughput Screening
(e.g., anticancer, antimicrobial assays)

Hit Identification

Structure-Activity Relationship (SAR) Studies

Iterative Synthesis

Lead Compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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